Cas no 1695174-95-8 (6-Butyl-N-methylpyridazin-3-amine)

6-Butyl-N-methylpyridazin-3-amine is a pyridazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a butyl side chain and an N-methylamine group, which may enhance lipophilicity and bioavailability, making it a candidate for drug discovery efforts. The compound’s pyridazine core offers versatility in synthetic modifications, enabling the development of novel bioactive molecules. Its stability under standard conditions and compatibility with common organic solvents facilitate further chemical transformations. Researchers may explore its utility as an intermediate in the synthesis of more complex heterocyclic compounds or as a scaffold for designing enzyme inhibitors. Proper handling and storage are recommended to maintain its integrity.
6-Butyl-N-methylpyridazin-3-amine structure
1695174-95-8 structure
Product Name:6-Butyl-N-methylpyridazin-3-amine
CAS No:1695174-95-8
MF:C9H15N3
MW:165.235501527786
CID:4828300
Update Time:2025-05-23

6-Butyl-N-methylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Butyl-N-methylpyridazin-3-amine
    • Inchi: 1S/C9H15N3/c1-3-4-5-8-6-7-9(10-2)12-11-8/h6-7H,3-5H2,1-2H3,(H,10,12)
    • InChI Key: DPKZIYQRQUVOGH-UHFFFAOYSA-N
    • SMILES: N1C(=CC=C(NC)N=1)CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 116
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.8

6-Butyl-N-methylpyridazin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029192002-5g
6-Butyl-N-methylpyridazin-3-amine
1695174-95-8 97%
5g
$1,591.92 2022-04-02
Alichem
A029192002-10g
6-Butyl-N-methylpyridazin-3-amine
1695174-95-8 97%
10g
$2,556.72 2022-04-02
Alichem
A029192002-25g
6-Butyl-N-methylpyridazin-3-amine
1695174-95-8 97%
25g
$3,939.60 2022-04-02

Additional information on 6-Butyl-N-methylpyridazin-3-amine

6-Butyl-N-Methylpyridazin-3-Amine: A Comprehensive Overview

6-Butyl-N-methylpyridazin-3-amine (CAS No. 1695174-95-8) is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and catalysis. This compound, characterized by its pyridazine ring with a butyl group at the 6-position and a methylamino group at the 3-position, exhibits unique electronic and structural properties that make it suitable for a wide range of applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its potential uses and optimization strategies.

The synthesis of 6-butyl-N-methylpyridazin-3-amine typically involves multi-step processes, including nucleophilic aromatic substitution and amine alkylation. Researchers have explored various catalysts and reaction conditions to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality. These developments underscore the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

In terms of applications, 6-butyl-N-methylpyridazin-3-amine has shown promise as an intermediate in drug discovery. Its ability to act as a building block for more complex molecules has been leveraged in the development of potential therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, making it a valuable tool in medicinal chemistry.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated its ability to enhance charge transport properties in organic semiconductors, with promising results suggesting its potential for next-generation electronic devices.

The latest research on 6-butyl-N-methylpyridazin-3-amine has also focused on its catalytic applications. By incorporating this compound into metal-free catalyst systems, scientists have demonstrated its effectiveness in promoting various organic transformations, including C-C bond formations and oxidation reactions. These findings highlight its versatility as both a substrate and a catalyst in chemical synthesis.

From an environmental standpoint, there is growing interest in developing sustainable methods for synthesizing 6-butyl-N-methylpyridazin-3-amine. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being explored to reduce the environmental footprint of its production. This aligns with global efforts to promote eco-friendly practices in the chemical industry.

In conclusion, 6-butyl-N-methylpyridazin-3-amine stands out as a multifaceted compound with diverse applications across multiple disciplines. Its continued exploration through cutting-edge research ensures that it remains at the forefront of scientific innovation. As new discoveries emerge, this compound is poised to play an increasingly important role in shaping future advancements in chemistry and related fields.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.